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Compound of Interest

Compound Name: 2,3,5-Tribromopyridine

Cat. No.: B189629

This guide provides crucial safety and logistical information for the handling and disposal of
2,3,5-Tribromopyridine, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment
and proper management of this chemical from acquisition to disposal.

Hazard Identification and Classification

2,3,5-Tribromopyridine is a chemical that requires careful handling due to its potential health
hazards. Based on available data for similar compounds and its GHS classification, it should be
treated as a hazardous substance.

Hazard Classification Description

o ) Toxic if swallowed, in contact with skin, or if
Acute Toxicity (Oral, Dermal, Inhalation)

inhaled.[1]
Skin Corrosion/Irritation Causes skin irritation.[1][2][3]
Serious Eye Damage/Eye Irritation Causes serious eye irritation.[2][3]

Specific Target Organ Toxicity (Single Exposure)  May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety.
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PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves are a
suitable option.[4] Dispose of

contaminated gloves after use.

[5]

Eye and Face Protection

Safety glasses with side

shields or goggles

A face shield may be required

for splash hazards.[3]

Skin and Body Protection

Laboratory coat

A chemical-resistant apron or
coveralls should be worn over
the lab coat.[6]

Respiratory Protection

NIOSH-approved respirator

Use a respirator with
appropriate cartridges if
working outside a fume hood
or if dust/vapors are
generated.[5][7]

Operational Plan: Handling Procedures

Adherence to a strict operational plan is essential when working with 2,3,5-Tribromopyridine.

Engineering Controls and Preparation

« Ventilation: Always handle 2,3,5-Tribromopyridine in a well-ventilated area, preferably

within a chemical fume hood.[2][4] Ensure that an eyewash station and safety shower are

readily accessible.[2][5]

e Pre-use Inspection: Before starting any work, inspect all PPE for integrity. Ensure all

necessary equipment for the experiment and for potential spills is within reach.

Weighing and Dispensing

o Containment: When weighing the solid compound, do so in a fume hood to avoid inhalation

of any airborne patrticles.
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o Transfer: Use appropriate tools (e.g., spatula, powder funnel) to transfer the chemical,
minimizing the creation of dust.

Experimental Use

o Reaction Setup: All reactions involving 2,3,5-Tribromopyridine should be conducted in a
closed system or under continuous extraction ventilation within a fume hood.

e Monitoring: Continuously monitor the experiment for any signs of unexpected reactions or
releases.

Post-Experiment

o Decontamination: Thoroughly decontaminate all surfaces, glassware, and equipment that
have come into contact with 2,3,5-Tribromopyridine.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[2][3]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation

First Aid and Response Measures

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes.[2][4][8] Seek

medical attention if irritation persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2][4][8] Remove
contact lenses if present and easy to do.[2]

Seek immediate medical attention.[2][3]

Inhalation

Move the affected person to fresh air and keep
them at rest in a position comfortable for
breathing.[2][8] If breathing is difficult, provide

oxygen. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[8] Rinse mouth with

water.[5] Seek immediate medical attention.[8]

Spill

Evacuate the area. Wear appropriate PPE,
including respiratory protection.[2] Absorb the
spill with an inert material (e.g., sand,
vermiculite) and place it in a sealed, labeled
container for disposal.[4][8] Ventilate the area
and wash the spill site after material pickup is

complete.

Disposal Plan

Proper disposal of 2,3,5-Tribromopyridine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation

¢ Solid Waste: Collect any solid 2,3,5-Tribromopyridine waste, including contaminated

absorbents from spills, in a clearly labeled, sealed, and compatible waste container.
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 Liquid Waste: Solutions containing 2,3,5-Tribromopyridine should be collected in a
separate, labeled, and sealed waste container. Do not mix with other waste streams unless
compatibility is confirmed.

o Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should
be collected in a designated hazardous waste container.

Labeling and Storage

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "2,3,5-Tribromopyridine".

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.[9]

Final Disposal

o Professional Disposal: Arrange for the disposal of all 2,3,5-Tribromopyridine waste through
a licensed hazardous waste disposal company, in accordance with local, state, and federal
regulations.[2] Do not pour down the drain or dispose of in regular trash.[4]

Workflow for Handling 2,3,5-Tribromopyridine
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Caption: Workflow for the safe handling of 2,3,5-Tribromopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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